4-ethoxy-N-[(1Z)-3-[(3-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide

• Molecular Formula: C25H22N2O4S
• Molecular Weight: 446.5 g/mol
• IUPAC Name: (NZ)-4-ethoxy-N-[3-(3-methylanilino)-4-oxonaphthalen-1-ylidene]benzenesulfonamide
• InChI: InChI=1S/C25H22N2O4S/c1-3-31-19-11-13-20(14-12-19)32(29,30)27-23-16-24(26-18-8-6-7-17(2)15-18)25(28)22-10-5-4-9-21(22)23/h4-16,26H,3H2,1-2H3/b27-23-
• InChI Key: ZSOVKEYNFIXWCW-VYIQYICTSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)/N=C\2/C=C(C(=O)C3=CC=CC=C32)NC4=CC=CC(=C4)C
• SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)NC4=CC=CC(=C4)C

Description

4-ethoxy-N-[(1Z)-3-[(3-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide, also known as E6011, is a small molecule inhibitor that has been developed as a potential therapeutic agent for the treatment of various inflammatory diseases. E6011 has shown promising results in pre-clinical studies, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

4-ethoxy-N-[(1Z)-3-[(3-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide exerts its anti-inflammatory effects by inhibiting the activity of a protein called Bruton's tyrosine kinase (BTK). BTK is a key mediator of immune cell activation and is involved in the production of pro-inflammatory cytokines and chemokines. By inhibiting BTK, 4-ethoxy-N-[(1Z)-3-[(3-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide reduces the activation of immune cells and the production of pro-inflammatory molecules, leading to a reduction in inflammation.
Biochemical and Physiological Effects:
4-ethoxy-N-[(1Z)-3-[(3-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide has been shown to have potent anti-inflammatory effects in pre-clinical studies. In animal models of inflammatory diseases, 4-ethoxy-N-[(1Z)-3-[(3-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide has been shown to reduce inflammation and improve disease symptoms. 4-ethoxy-N-[(1Z)-3-[(3-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide has also been shown to have a favorable safety profile, with no significant toxicities observed in pre-clinical studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-ethoxy-N-[(1Z)-3-[(3-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide is its potent and selective inhibition of BTK, which makes it a promising therapeutic agent for the treatment of inflammatory diseases. However, one limitation of 4-ethoxy-N-[(1Z)-3-[(3-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide is its relatively low solubility, which may limit its clinical application.

Future Directions

There are several future directions for the study of 4-ethoxy-N-[(1Z)-3-[(3-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide. First, clinical trials are needed to determine the safety and efficacy of 4-ethoxy-N-[(1Z)-3-[(3-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide in humans. Second, further studies are needed to elucidate the molecular mechanisms underlying the anti-inflammatory effects of 4-ethoxy-N-[(1Z)-3-[(3-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide. Third, the potential use of 4-ethoxy-N-[(1Z)-3-[(3-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide in combination with other therapeutic agents should be explored. Finally, the development of more potent and selective BTK inhibitors based on the structure of 4-ethoxy-N-[(1Z)-3-[(3-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide should be pursued.
Conclusion:
In conclusion, 4-ethoxy-N-[(1Z)-3-[(3-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide is a small molecule inhibitor that has shown promising results in pre-clinical studies for the treatment of inflammatory diseases. Its mechanism of action involves the inhibition of BTK, a key mediator of immune cell activation and inflammation. 4-ethoxy-N-[(1Z)-3-[(3-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide has a favorable safety profile and several future directions for its study have been identified. Further research is needed to determine the clinical efficacy of 4-ethoxy-N-[(1Z)-3-[(3-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide and its potential as a therapeutic agent for the treatment of inflammatory diseases.

Synthesis Methods

The synthesis of 4-ethoxy-N-[(1Z)-3-[(3-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide involves the condensation of 3-amino-4-methylacetanilide and 4-ethoxybenzenesulfonyl chloride in the presence of a base, followed by cyclization with 1,2-naphthoquinone-4-sulfonic acid. The final product is obtained through purification and crystallization.

Scientific Research Applications

4-ethoxy-N-[(1Z)-3-[(3-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide has been extensively studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis, psoriasis, and Crohn's disease. In pre-clinical studies, 4-ethoxy-N-[(1Z)-3-[(3-methylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]benzenesulfonamide has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, as well as the activation of immune cells such as macrophages and T cells.